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Compound of Interest

Compound Name: Nicotinoyl chloride

Cat. No.: B078323 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Nicotinoyl chloride and its derivatives are pivotal building blocks in the synthesis of a diverse

range of agrochemicals, including herbicides, fungicides, and insecticides. The pyridine moiety,

a core component of nicotinoyl chloride, is a common feature in many biologically active

molecules, conferring favorable properties for agrochemical applications. This document

provides detailed application notes and experimental protocols for the synthesis and evaluation

of key agrochemicals derived from nicotinoyl chloride.

Herbicidal Applications
Nicotinoyl chloride derivatives have demonstrated significant potential in the development of

novel herbicides. A notable example is the synthesis of N-(Arylmethoxy)-2-chloronicotinamides

from 2-chloronicotinic acid, which can be obtained from 2-chloronicotinoyl chloride.

Featured Herbicide: 2-chloro-N-((3,4-
dichlorobenzyl)oxy)nicotinamide
This compound has exhibited potent herbicidal activity, particularly against broadleaf weeds.

Table 1: Herbicidal Activity of 2-chloro-N-((3,4-dichlorobenzyl)oxy)nicotinamide
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Compound Target Weed Bioassay Type IC50 (µM)
Commercial
Herbicide
(IC50 µM)

2-chloro-N-((3,4-

dichlorobenzyl)o

xy)nicotinamide

(5f)

Duckweed

(Lemna

paucicostata)

In vitro 7.8[1][2]

Clomazone

(125), Propanil

(2)[1][2]

Experimental Protocols
1.2.1. Synthesis of 2-chloro-N-((3,4-dichlorobenzyl)oxy)nicotinamide

This protocol is adapted from the synthesis of N-(arylmethoxy)-2-chloronicotinamides.
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2-Chloronicotinic Acid

2-Chloronicotinoyl Chloride

Reflux

Thionyl Chloride (SOCl₂)

2-chloro-N-((3,4-dichlorobenzyl)oxy)nicotinamide

Stirring, Room Temp.

O-(3,4-Dichlorobenzyl)hydroxylamine

Pyridine (Base)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experiment

Data Analysis

Prepare stock solution of test compound in a suitable solvent

Prepare serial dilutions of the test compound in the nutrient medium

Prepare Steinberg medium

Inoculate each test vessel with healthy duckweed fronds (e.g., 2-3 colonies of 2-3 fronds each)

Incubate under controlled conditions (24 ± 2 °C, continuous light) for 7 days

Count the number of fronds at the end of the incubation period

Calculate the percent inhibition of frond growth relative to the control

Determine the IC50 value using probit analysis or a similar statistical method

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Chloronicotinoyl Chloride

2-chloro-N-(2-iodophenyl)
nicotinamide

Condensation

o-Iodoaniline

Triethylamine

Boscalid

Suzuki Coupling

4-Chlorophenylboronic Acid

Ni/C Catalyst

Base (e.g., K₂CO₃)

Ni/C_Catalyst

Nicotinic Acid Derivative Chlorination Steps 2-chloro-5-chloromethylpyridine (CCMP)

Imidacloprid

Condensation

N-nitroiminoimidazolidine

Base (e.g., K₂CO₃)
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Preparation

Experiment

Data Analysis

Prepare serial dilutions of the insecticide in water with a surfactant

Dip leaf discs in the respective insecticide solutions for a set time (e.g., 10-20 seconds)

Excise leaf discs from untreated host plants

Air-dry the treated leaf discs

Place a known number of aphids on each leaf disc in a petri dish

Incubate under controlled conditions (e.g., 25°C, 16:8 L:D photoperiod)

Assess aphid mortality at specific time points (e.g., 24, 48 hours)

Calculate the LC50 value using probit analysis
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2-Chloro-N,N-dimethylnicotinamide

2-mercapto-N,N-dimethylnicotinamide

Reaction with NaSH/S

NaSH, Sulfur 2-chlorosulfonyl-N,N-dimethylnicotinamide

Oxidative Chlorination

Chlorine (Cl₂)
2-isocyanatosulfonyl-N,N-dimethylnicotinamide

Reaction with Triphosgene

Triphosgene
Nicosulfuron

Condensation

2-amino-4,6-dimethoxypyrimidine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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